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Compound of Interest

BISMUTH STRONTIUM
Compound Name:

CALCIUM COPPER OXIDE
CAS No.: 114901-61-0
Cat. No.: B569502

Get Quote

This guide provides a comprehensive overview of the standard testing methods for Bismuth

Strontium Calcium Copper Oxide (BSCCO) superconducting wires. It is intended for
researchers, scientists, and professionals in drug development who utilize superconducting
technology. The guide details the experimental protocols for key performance characterization
and presents a comparison of BSCCO wires with other high-temperature superconductors
(HTS).

Critical Current (Ic) Measurement

The critical current is the maximum electrical current a superconductor can carry without
resistance. It is a fundamental parameter for assessing the performance of superconducting
wires.

The four-probe method is the standard technique for measuring the critical current of
superconducting tapes to eliminate the influence of contact resistance.[1] A constant current is
passed through the outer two probes, while the voltage drop across the inner two probes is
measured.[1]
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Experimental Protocol:

o Sample Preparation: A section of the BSCCO tape of a defined length is prepared. Four
electrical contacts (probes) are attached to the tape's surface. The outer two are current
leads, and the inner two are voltage taps.

e Cryogenic Environment: The sample is immersed in a liquid nitrogen bath to maintain it at its
superconducting state (typically 77 K).[2]

o Current Application: A gradually increasing DC transport current is applied through the outer
probes.[1]

» Voltage Measurement: The voltage across the inner probes is continuously monitored using
a sensitive voltmeter.[1]

« Ic Determination: The critical current is determined based on a voltage criterion, typically 1
puV/em. This means the current at which a voltage of 1 microvolt is detected per centimeter of
tape between the voltage taps.

Experimental Workflow for Critical Current Measurement:
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Workflow for the four-probe critical current measurement.

The critical current density (Jc) is a key performance metric derived from the critical current and
the cross-sectional area of the superconductor.
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Superconduct Jc (AlImm?) @ Magnetic Field
Type Reference

or 42K (T)

BSCCO-2223 Tape ~150 20 [3]

BSCCO0-2212 Round Wire ~450 20 [3][4]
Coated

YBCO >1000 20 [3]
Conductor

NbsSn Wire ~200 20 [3]

Note: The Jc of BSCCO-2212 round wire is approximately three times higher than that of
BSCCO0-2223 flat tape at 4.2 K.[4][5]

AC Loss Measurement

In alternating current (AC) applications, superconductors exhibit energy dissipation, known as
AC loss. Minimizing these losses is crucial for the efficiency of power devices.

The calorimetric method directly measures the heat dissipated by the superconductor due to
AC losses. This is achieved by measuring the temperature rise of the sample or the boil-off of
the cryogen.[6]

Experimental Protocol:

Sample Placement: The superconducting tape is placed in a thermally insulated environment
(cryostat).[7]

» Cryogenic Cooling: The sample is cooled to its operating temperature, typically using a
cryocooler or liquid nitrogen.[7]

o AC Excitation: An AC transport current is applied to the tape, and/or it is exposed to an
external AC magnetic field.[7]

» Temperature/Boil-off Measurement: The temperature change of the sample or the volume of
evaporated cryogen is precisely measured over time.[6]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/figure/Critical-current-densities-for-representative-state-of-the-art-conductors-used-for_fig1_236627864
https://www.researchgate.net/figure/Critical-current-densities-for-representative-state-of-the-art-conductors-used-for_fig1_236627864
https://pmc.ncbi.nlm.nih.gov/articles/PMC4322349/
https://www.researchgate.net/figure/Critical-current-densities-for-representative-state-of-the-art-conductors-used-for_fig1_236627864
https://www.researchgate.net/figure/Critical-current-densities-for-representative-state-of-the-art-conductors-used-for_fig1_236627864
https://pmc.ncbi.nlm.nih.gov/articles/PMC4322349/
https://www.researchgate.net/publication/272095912_Comparison_of_growth_texture_in_round_Bi2212_and_flat_Bi2223_wires_and_its_relation_to_high_critical_current_density_development
https://www.mdpi.com/1996-1073/15/21/7857
https://pubs.aip.org/aip/rsi/article-pdf/75/1/99/19090674/99_1_online.pdf
https://pubs.aip.org/aip/rsi/article-pdf/75/1/99/19090674/99_1_online.pdf
https://pubs.aip.org/aip/rsi/article-pdf/75/1/99/19090674/99_1_online.pdf
https://www.mdpi.com/1996-1073/15/21/7857
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569502?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e Loss Calculation: The AC loss is calculated from the measured thermal data. The heater-
based calorimetric method uses a heater to maintain a constant temperature, and the
reduction in heater power corresponds to the AC loss.[8][9]

Experimental Workflow for Calorimetric AC Loss Measurement:
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Workflow for the calorimetric AC loss measurement.

The electromagnetic method involves using pick-up coils and voltage taps to measure the
magnetic and electrical response of the superconductor to AC fields and currents. This allows
for the separate study of magnetization loss and transport current loss.[10]

AC losses are a critical consideration for power applications. Different types of superconducting
wires exhibit varying levels of AC loss.

AC Loss .
Superconductor L Influencing Factors Reference
Characteristic

Generally higher than Filament twisting can
BSCCO [11]
YBCO reduce losses.

Striating the tape into
filaments reduces
losses.[12] Magnetic
YBCO/REBCO Lower AC losses o [11][12][13]
materials in the tape
structure can

influence losses.[13]
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Note: For flat, thin superconductors, dividing the tape into N filaments can reduce
magnetization losses in a perpendicular field by a factor of N.[12]

Mechanical Properties Testing

The mechanical integrity of superconducting wires is crucial for their application in devices like
magnets and cables, where they are subjected to significant stresses and strains.

These tests evaluate the wire's ability to withstand pulling forces and bending without
degradation of its superconducting properties.

Experimental Protocol (Bending Test):

o Sample Mounting: The BSCCO tape is mounted on a bending rig that allows for a continuous
change of the bending radius.[14]

o Testing Environment: The test is typically performed at 77 K to simultaneously measure the
critical current.[14]

o Bending Application: The bending radius is gradually decreased, applying a controlled
bending strain to the tape.[14]

 Critical Current Measurement: The critical current is measured at each bending radius to
determine the onset of degradation.

o Data Analysis: The critical current is plotted against the bending strain to identify the
irreversible strain limit.

Logical Relationship of Mechanical Testing:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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